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Introduction
Amisulpride, an atypical antipsychotic drug, is increasingly detected in wastewater effluents,

posing potential risks to aquatic ecosystems. During wastewater treatment, amisulpride can be

transformed into various byproducts, with Amisulpride N-oxide being a significant and

persistent transformation product. This technical guide provides an in-depth analysis of the

formation of Amisulpride N-oxide in wastewater through common advanced oxidation

processes (AOPs), namely ozonation and photodegradation. It includes a summary of

quantitative data, detailed experimental protocols from key studies, and visualizations of the

transformation pathways and analytical workflows.

Formation of Amisulpride N-oxide via Ozonation
Ozonation is an effective method for removing many organic micropollutants from wastewater.

However, it can also lead to the formation of transformation products that may be more

persistent or toxic than the parent compound. Studies have shown that amisulpride is efficiently

oxidized by ozone, leading to the formation of Amisulpride N-oxide.[1][2]

Quantitative Data: Ozonation of Amisulpride in a
Municipal Wastewater Treatment Plant
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The following table summarizes the concentrations of amisulpride and Amisulpride N-oxide
before and after ozonation in a municipal wastewater treatment plant (WWTP) as reported by

Bollmann et al. (2016).

Compound
Concentration in
Ozonation Influent
(ng/L)

Concentration in
Ozonation Effluent
(ng/L)

Removal/Formation
(%)

Amisulpride 1300 < 50 > 96%

Amisulpride N-oxide Not Reported 1100 Formation

Data sourced from Bollmann et al. (2016).[1][2][3]

Experimental Protocol: Ozonation of Municipal
Wastewater Effluent
This protocol is based on the methodology described by Bollmann et al. (2016) for the

ozonation of secondary wastewater effluent at a pilot-scale plant.[1][2]

1.2.1. Ozonation Setup:

Reactor: A pilot-scale plant consisting of two bubble columns.

Ozone Generator: Production of ozone from technical-grade oxygen.

Ozone Dosing: The ozone dose was not explicitly stated in the abstract; however, typical

doses in such pilot studies range from 0.5 to 1.0 mg O₃ per mg of dissolved organic carbon

(DOC).

Contact Time: The hydraulic retention time in the ozone contact chambers was not specified

in the abstract.

1.2.2. Wastewater Matrix:

Source: Effluent from a municipal wastewater treatment plant.
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Key Parameters: The specific characteristics of the wastewater (e.g., DOC, pH, temperature)

were not detailed in the abstract but are crucial for ozone reaction kinetics.

1.2.3. Sampling and Analysis:

Sampling Points: Samples were collected from the influent and effluent of the ozonation pilot

plant.

Sample Preparation: Not detailed in the abstract, but typically involves filtration and solid-

phase extraction (SPE) for enrichment of the target analytes.

Analytical Method: Liquid chromatography-high resolution mass spectrometry (LC-HRMS)

was used for the identification and quantification of amisulpride and its transformation

products.

Proposed Mechanism of Amisulpride N-oxide Formation
by Ozonation
The formation of Amisulpride N-oxide during ozonation occurs through the electrophilic attack

of ozone on the tertiary amine group of the amisulpride molecule. The nitrogen atom's lone pair

of electrons attacks the ozone molecule, leading to the formation of an unstable intermediate

that subsequently decomposes to yield the N-oxide and molecular oxygen.[4][5]

Amisulpride
(Tertiary Amine)

Unstable Ozonide
Intermediate

Electrophilic Attack

Ozone (O₃)

Amisulpride N-oxideDecomposition

Oxygen (O₂)
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Ozonation pathway of Amisulpride to Amisulpride N-oxide.

Formation of Amisulpride N-oxide via
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Photodegradation, through direct absorption of light or indirect reactions with photochemically

generated reactive species, is another important transformation pathway for pharmaceuticals in

the aquatic environment. Studies have demonstrated that amisulpride is susceptible to

photodegradation, leading to the formation of Amisulpride N-oxide among other products.[6]

[7][8]

Quantitative Data: Photodegradation of Amisulpride
The study by Skibiński (2011) identified Amisulpride N-oxide as a photodegradation product.

The quantitative yield was not reported, but the high-resolution mass spectrometry data

confirmed its formation.

Parent
Compound

Photodegradat
ion Product

Formula
Measured m/z
[M+H]⁺

Mass
Accuracy
(ppm)

Amisulpride
Amisulpride N-

oxide
C₁₇H₂₇N₃O₅S 385.1665 3.05

Data sourced from Skibiński (2011).[6]

Experimental Protocol: Photodegradation of
Amisulpride
This protocol is based on the methodology described by Skibiński (2011) for the investigation

of amisulpride's photostability.[6]

2.2.1. Irradiation Setup:

Light Source: UVA irradiation. The specific lamp and its intensity were not detailed in the

abstract.

Solvent: Methanol solution.

Irradiation Time: The duration of the irradiation was not specified in the abstract.

2.2.2. Sample Preparation and Analysis:
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Initial Concentration: The initial concentration of amisulpride in the methanol solution was not

provided in the abstract.

Analytical Method: Reversed-phase ultra-high-pressure liquid chromatography with a diode-

array detector coupled to an electrospray ionization quadrupole time-of-flight mass

spectrometer (UHPLC-DAD/ESI-Q-TOF-MS) was used.

MS/MS Fragmentation: MS/MS spectra were obtained to aid in the structural elucidation of

the degradation products.

Proposed Mechanism of Amisulpride N-oxide Formation
by Photodegradation
The formation of Amisulpride N-oxide via photodegradation can occur through several

mechanisms, including direct photooxidation or reaction with photochemically generated

reactive oxygen species (ROS) such as singlet oxygen (¹O₂) or hydroxyl radicals (•OH). In the

presence of oxygen, excited-state amisulpride can transfer energy to molecular oxygen to form

singlet oxygen, which can then oxidize the tertiary amine group to the N-oxide.[9][10][11]

Photo-excitation

Reactive Oxygen Species Generation

Oxidation

Amisulpride Excited State
Amisulpride*

Amisulpride N-oxide

Light (hν)

¹O₂ or •OH³O₂ (Ground State)
Energy/Electron

Transfer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b602156?utm_src=pdf-body
https://www.benchchem.com/product/b602156?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23749364/
https://www.researchgate.net/publication/315634597_Photodegradation_of_Sulfonamides_by_g-C_3_N_4_under_Visible_Light_Irradiation_Effectiveness_Mechanism_and_Pathways
https://www.mdpi.com/2673-9801/5/4/22
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Photodegradation pathway of Amisulpride to Amisulpride N-oxide.

Analytical Methodology for Amisulpride and
Amisulpride N-oxide
The accurate detection and quantification of amisulpride and its N-oxide in complex wastewater

matrices require sophisticated analytical techniques. Liquid chromatography coupled with high-

resolution mass spectrometry (LC-HRMS) is the method of choice for this purpose.

Experimental Workflow: LC-HRMS Analysis
The following diagram illustrates a typical workflow for the analysis of amisulpride and

Amisulpride N-oxide in wastewater samples.
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1. Wastewater Sample
Collection

2. Filtration
(e.g., 0.45 µm filter)

3. Solid-Phase Extraction (SPE)
(Enrichment and Clean-up)

4. Elution from SPE
(e.g., with Methanol)

5. Evaporation and
Reconstitution

6. LC-HRMS Analysis
(UPLC-Q-TOF or Orbitrap)

7. Data Processing and
Quantification

Click to download full resolution via product page

Typical analytical workflow for Amisulpride and its N-oxide.

Persistence and Environmental Significance
Amisulpride N-oxide has been shown to be more persistent than the parent compound,

particularly in biological wastewater treatment processes.[1][2] Its high biological persistence

means that it is likely to be discharged into receiving water bodies, where its long-term

environmental fate and potential ecotoxicological effects warrant further investigation.
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Conclusion
The formation of Amisulpride N-oxide is a significant transformation pathway for amisulpride

in wastewater treatment plants employing advanced oxidation processes like ozonation and in

aquatic environments exposed to sunlight. This technical guide has summarized key

quantitative data, outlined relevant experimental protocols, and visualized the formation

mechanisms and analytical workflows. For researchers, scientists, and drug development

professionals, understanding the formation and fate of such transformation products is crucial

for assessing the environmental risks associated with pharmaceutical residues and for

developing more effective and sustainable wastewater treatment strategies. Further research is

needed to fully elucidate the toxicological profile of Amisulpride N-oxide and its impact on

aquatic ecosystems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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